Cas no 108051-48-5 (Benzeneacetic acid,5-(1-oxopropyl)-2-(phenylthio)-, methyl ester)
108051-48-5 structure
Product Name:Benzeneacetic acid,5-(1-oxopropyl)-2-(phenylthio)-, methyl ester
CAS No:108051-48-5
MF:C18H18O3S
MW:314.398724079132
CID:127790
PubChem ID:14279620
Update Time:2025-04-18
Benzeneacetic acid,5-(1-oxopropyl)-2-(phenylthio)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid,5-(1-oxopropyl)-2-(phenylthio)-, methyl ester
- methyl 2-(2-(phenylthio)-5-propionylphenyl)acetate
- methyl 2-(2-phenylsulfanyl-5-propanoylphenyl)acetate
- 2-PHENYLTHIO-5-PROPIONYLPHENYLACETICACIDMETHYLESTER
- ACMC-20mbar
- AG-D-24171
- AGN-PC-000XF0
- CTK4A5826
- SureCN7030014
- 5-(1-Oxopropyl)-2-(phenylthio)benzeneacetic acid methyl ester
- 108051-48-5
- methyl 5-propionyl-2-phenylthiophenylacetate
- JXZVVGJNQWQZOY-UHFFFAOYSA-N
- DTXSID10558406
- SCHEMBL7030014
- Methyl [2-(phenylsulfanyl)-5-propanoylphenyl]acetate
- FT-0747737
- methyl 2-phenylthio-5-propionylphenylacetate
-
- Inchi: 1S/C18H18O3S/c1-3-16(19)13-9-10-17(14(11-13)12-18(20)21-2)22-15-7-5-4-6-8-15/h4-11H,3,12H2,1-2H3
- InChI Key: JXZVVGJNQWQZOY-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)C1C=CC(C(CC)=O)=CC=1CC(=O)OC
Computed Properties
- Exact Mass: 314.09766561g/mol
- Monoisotopic Mass: 314.09766561g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 377
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 3.9
- Topological Polar Surface Area: 68.7Ų
Experimental Properties
- Density: 1.20
- PSA: 68.67000
- LogP: 4.14600
Benzeneacetic acid,5-(1-oxopropyl)-2-(phenylthio)-, methyl ester Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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